Due to its high surface area and porous structure, sepiolite can effectively adsorb various pollutants and contaminants from water and other liquids. Research is ongoing to explore its potential for environmental remediation, wastewater treatment, and removal of toxins [].
Sepiolite's ability to adsorb specific molecules makes it a potential candidate for catalysis. Scientists are investigating its use as a catalyst support or even a direct catalyst in various chemical reactions [].
Sepiolite's biocompatibility and adsorption properties make it a promising material for drug delivery systems. Researchers are exploring its use for controlled drug release, reducing side effects, and improving drug targeting [].
Sepiolite's ability to bind with DNA has opened doors for research into its application as a non-viral vector for gene therapy. This could offer a safer and more efficient way to deliver genetic material into cells [].